Cas no 6319-65-9 ( )

  Properties

Names and Identifiers

• N,4-dimethyl-N-(9H-xanthen-9-yl)benzenesulfonamide
• AC1L5P5R
• AC1Q6TZ8
• AG-G-33993
• AR-1K0373
• CTK5B8048
• NSC31079
• NSC-31079
• 6319-65-9
• NSC 31079
• DTXSID20283373
• +Expand

• InChIKey： YGALSYKFZAQADV-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H19NO3S/c1-15-11-13-16(14-12-15)26(23,24)22(2)21-17-7-3-5-9-19(17)25-20-10-6-4-8-18(20)21/h3-14,21H,1-2H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N(C)C2C3=CC=CC=C3OC4=CC=CC=C24

Computed Properties

• Exact Mass: 365.10867
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 365.109
• Heavy Atom Count: 26
• Complexity: 557
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• LogP: 5.59160
• PSA: 46.61
• Refractive Index: 1.678
• Boiling Point: 505.7°C at 760 mmHg
• Flash Point: 259.6°C
• Density: 1.34